1-(3,5-Dichloropyridin-4-yl)piperidine-4-carboxamide
Cat. No. B2516219
Key on ui cas rn:
685115-77-9
M. Wt: 274.15
InChI Key: BJCHGDBASIDUOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08778925B2
Procedure details
General procedure C (See Example 1) was followed using isonipecotamide (380 mg, 3.0 mmol), 3,4,5-trichloropyridine (600 mg, 3.3 mmol), triethylamine (0.84 mL, 6.0 mmol) and NMP (18 mL). The crude product was purified by flash column chromatography on silica gel (CH2Cl2/EtOH, 95:5-91:9) to furnish the title compound as a white solid (0.676 g, 83%); LC-MS (ESI, 4 min) Rt 1.46 min, m/z 274 (100%, [M+H]+); m/z (ESI) C11H13N3OCl2 requires 273.0436, found [M+H]+ 273.0446.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:9][CH2:8][CH:4]([C:5]([NH2:7])=[O:6])[CH2:3][CH2:2]1.[Cl:10][C:11]1[CH:12]=[N:13][CH:14]=[C:15]([Cl:18])[C:16]=1Cl.C(N(CC)CC)C>CN1C(=O)CCC1>[Cl:10][C:11]1[CH:12]=[N:13][CH:14]=[C:15]([Cl:18])[C:16]=1[N:1]1[CH2:9][CH2:8][CH:4]([C:5]([NH2:7])=[O:6])[CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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380 mg
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Type
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reactant
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Smiles
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N1CCC(C(=O)N)CC1
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Step Two
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Name
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Quantity
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600 mg
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Type
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reactant
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Smiles
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ClC=1C=NC=C(C1Cl)Cl
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Step Three
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Name
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|
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Quantity
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0.84 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Four
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Name
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|
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Quantity
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18 mL
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Type
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solvent
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Smiles
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CN1CCCC1=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by flash column chromatography on silica gel (CH2Cl2/EtOH, 95:5-91:9)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC=1C=NC=C(C1N1CCC(CC1)C(=O)N)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.676 g | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
